Cas no 894049-17-3 (N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)
N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
- N-(2,5-dimethoxyphenyl)-2-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
- N-(2,5-dimethoxyphenyl)-2-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
- AKOS005008064
- 894049-17-3
- F2507-0136
- N-(2,5-dimethoxyphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
-
- Inchi: 1S/C19H17N5O3S2/c1-26-12-5-7-15(27-2)14(10-12)20-18(25)11-29-19-22-21-17-8-6-13(23-24(17)19)16-4-3-9-28-16/h3-10H,11H2,1-2H3,(H,20,25)
- InChI Key: KNBYZKSVONAXJK-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=C(C=CC=1OC)OC)=O)C1=NN=C2C=CC(C3=CC=CS3)=NN21
Computed Properties
- Exact Mass: 427.07728177g/mol
- Monoisotopic Mass: 427.07728177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 144Ų
N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2507-0136-2μmol |
N-(2,5-dimethoxyphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894049-17-3 | 90%+ | 2μl |
$57.0 | 2023-05-19 | |
| Life Chemicals | F2507-0136-5μmol |
N-(2,5-dimethoxyphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894049-17-3 | 90%+ | 5μl |
$63.0 | 2023-05-19 | |
| Life Chemicals | F2507-0136-10μmol |
N-(2,5-dimethoxyphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894049-17-3 | 90%+ | 10μl |
$69.0 | 2023-05-19 | |
| Life Chemicals | F2507-0136-20μmol |
N-(2,5-dimethoxyphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894049-17-3 | 90%+ | 20μl |
$79.0 | 2023-05-19 | |
| Life Chemicals | F2507-0136-1mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894049-17-3 | 90%+ | 1mg |
$54.0 | 2023-05-19 | |
| Life Chemicals | F2507-0136-2mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894049-17-3 | 90%+ | 2mg |
$59.0 | 2023-05-19 | |
| Life Chemicals | F2507-0136-3mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894049-17-3 | 90%+ | 3mg |
$63.0 | 2023-05-19 | |
| Life Chemicals | F2507-0136-4mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894049-17-3 | 90%+ | 4mg |
$66.0 | 2023-05-19 | |
| Life Chemicals | F2507-0136-5mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894049-17-3 | 90%+ | 5mg |
$69.0 | 2023-05-19 | |
| Life Chemicals | F2507-0136-10mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894049-17-3 | 90%+ | 10mg |
$79.0 | 2023-05-19 |
N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
Introduction to N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894049-17-3)
N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 894049-17-3, represents a confluence of heterocyclic chemistry and pharmacological innovation. Its molecular architecture incorporates multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.
The compound's structure is characterized by the presence of a dimethoxyphenyl group, which is known for its ability to enhance lipophilicity and metabolic stability. This feature is particularly valuable in medicinal chemistry, as it can improve the bioavailability of drug candidates. Additionally, the incorporation of a thiophen-2-yl moiety introduces a sulfur atom into the molecule, which can participate in various biochemical interactions. Thiophene derivatives are widely recognized for their role in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding.
The core of the molecule is a fused tricyclic system consisting of a 1,2,4triazolo[4,3-b]pyridazin ring. This particular heterocycle has been extensively studied for its potential biological activities. The triazolopyridazine scaffold is known to exhibit a broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a sulfanyl group at the 3-position of the pyridazine ring further enhances its interactability with biological targets. This sulfanyl group can engage in hydrogen bonding and other non-covalent interactions, making it an attractive feature for drug design.
In recent years, there has been growing interest in the development of novel compounds that combine multiple pharmacophores to achieve synergistic effects. N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide exemplifies this approach by integrating several functional groups that can simultaneously interact with biological targets. This multifaceted design strategy has been shown to increase the potency and selectivity of drug candidates. The compound's ability to modulate multiple pathways makes it a promising candidate for treating complex diseases that involve intricate biological networks.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the 1,2,4triazolo[4,3-b]pyridazin core necessitates careful handling of intermediate species to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to construct the tricyclic framework efficiently. These methods not only improve the overall yield but also minimize unwanted side products.
The pharmacological evaluation of N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide has revealed several interesting properties that warrant further investigation. Preclinical studies have indicated potential activity against various disease models. For instance, the compound has shown promise in inhibiting key enzymes involved in inflammation and cancer progression. The interaction between the sulfanyl group and biological targets appears to be critical for its observed effects.
The use of computational modeling techniques has been instrumental in understanding the binding mode of this compound with its target proteins. Molecular docking studies have provided insights into how different parts of the molecule interact with biological receptors at an atomic level. These studies have helped refine the structure-function relationships and guide future modifications to enhance potency and selectivity.
The development of novel pharmaceutical agents often involves iterative optimization based on structural modifications and pharmacological testing. N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide serves as a valuable scaffold for such optimization efforts. By systematically altering specific functional groups or introducing new ones, researchers can explore different pharmacological profiles and identify more effective drug candidates.
The compound's potential applications extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound for biochemical assays. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for tailored drug design.
In conclusion,N-(2,5-dimethoxyphenyl) - 2 - {6 - (
894049-17-3 (N-(2,5-dimethoxyphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)